Cas no 2680794-33-4 (2-(2,2,2-Trifluoroacetamido)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid)

• Product Name: 2-(2,2,2-Trifluoroacetamido)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
• CAS No: 2680794-33-4
• MF: C₁₀H₉F₃N₂O₃S
• MW: 294.250271558762
• CID: 6179723
• PubChem ID: 165941139
• Update Time: 2025-05-28

2-(2,2,2-Trifluoroacetamido)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28289068
• 2680794-33-4
• 2-(2,2,2-trifluoroacetamido)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid
• 2-(2,2,2-Trifluoroacetamido)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid

• Inchi： 1S/C10H9F3N2O3S/c11-10(12,13)8(18)15-9-14-6-4(7(16)17)2-1-3-5(6)19-9/h4H,1-3H2,(H,16,17)(H,14,15,18)
• InChI Key： LFUVTMGLZVMHJZ-UHFFFAOYSA-N
• SMILES： S1C(NC(C(F)(F)F)=O)=NC2=C1CCCC2C(=O)O

Computed Properties

• Exact Mass: 294.02859781g/mol
• Monoisotopic Mass: 294.02859781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Additional information on 2-(2,2,2-Trifluoroacetamido)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid

Research Brief on 2-(2,2,2-Trifluoroacetamido)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid (CAS: 2680794-33-4)

2-(2,2,2-Trifluoroacetamido)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid (CAS: 2680794-33-4) is a novel compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique trifluoroacetamido and tetrahydrobenzothiazole moieties, has shown promising potential in various therapeutic applications, including but not limited to, enzyme inhibition and targeted drug delivery. The compound's structural features make it a valuable candidate for further exploration in drug discovery and development.

Recent studies have focused on the synthesis and characterization of this compound, as well as its biological activities. One of the key findings is its role as a potent inhibitor of specific enzymes involved in inflammatory pathways. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, computational modeling has been utilized to predict its binding affinity and interactions with target proteins, providing valuable insights for future optimization.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological pathways. For instance, it has shown significant activity in reducing oxidative stress and inflammation in cellular models, suggesting its potential as a therapeutic agent for conditions such as neurodegenerative diseases and chronic inflammation. The compound's pharmacokinetic properties, including its stability and bioavailability, are currently under investigation to assess its suitability for clinical development.

Another area of interest is the compound's application in targeted drug delivery systems. Its unique chemical structure allows for conjugation with other therapeutic agents, enabling the development of multifunctional drug candidates. Preliminary results indicate that this approach could enhance the specificity and efficacy of treatments, minimizing off-target effects and improving patient outcomes. Researchers are also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to achieve better therapeutic effects.

Despite these promising findings, several challenges remain. The compound's synthetic route is complex, requiring optimization to ensure scalability and cost-effectiveness. Furthermore, detailed toxicological studies are needed to evaluate its safety profile before advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these challenges and accelerate the translation of this research into practical applications.

In conclusion, 2-(2,2,2-Trifluoroacetamido)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxylic acid represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and collaboration will be crucial to unlocking its full potential and bringing it closer to clinical application.